1-Benzoylimidazolidin-2-one

• CAS No.: 27034-77-1
• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• IUPAC Name: 1-benzoylimidazolidin-2-one
• InChI: InChI=1S/C10H10N2O2/c13-9(8-4-2-1-3-5-8)12-7-6-11-10(12)14/h1-5H,6-7H2,(H,11,14)
• InChI Key: AJSFBSYWKIBTGP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1)C(=O)C2=CC=CC=C2

Description

1-Benzoylimidazolidin-2-one is a useful research compound. Its molecular formula is C10H10N2O2 and its molecular weight is 190.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8.6 parts by weight of imidazolid-2-one in 100 parts by volume of dry tetrahydrofurane were treated with 15.5 parts by weight of benzoyl chloride in 30 parts by volume of tetrahydrofurane over the course of 15 minutes, at 5°-10°C, and the mixture was subsequently stirred for 3 hours at 10°C. The solvent was stripped off, the residue was shaken with a mixture of chloroform and aqueous NaHCO3 solution for 15 minutes, the chloroform was separated off, the water was again extracted with chloroform and the combined organic phases were washed with water, dried over MgSO4 and evaporated. The residue was recrystallized from ethyl acetate/ether.